Cas no 51805-45-9 (Tris-(2-carboxyethyl)-phosphine hydrochloride)

• Product Name: Tris-(2-carboxyethyl)-phosphine hydrochloride
• CAS No: 51805-45-9
• MF: C₉H₁₆ClO₆P
• MW: 286.646503448486
• MDL: MFCD00145469
• CID: 89676
• PubChem ID: 2734570
• Update Time: 2025-12-12

Tris-(2-carboxyethyl)-phosphine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,3',3''-Phosphinetriyltripropanoic acid hydrochloride
• 3,3',3''-PHOSPHINETRIYL-TRIPROPIONIC ACID HYDROCHLORIDE
• Tris(2-carboxyethyl)phosphine hydrochloride
• 3-[bis(2-carboxyethyl)phosphanyl]propanoic acid,hydrochloride
• TCEP (hydrochloride)
• TCEP HCl
• TCEP Hydrochloride
• Tris(2-carboxyethyl)phosphine
• Tris(2-carboxyethyl)phosphine, HCl
• TCEP
• Tris(carboxyethyl)phosphine hydrochloride
• H49AAM893K
• tris-(2-carboxyethyl)phosphine hydrochloride
• AK110928
• TRIS(2-CARBOXYETHYL)PHOSPHINE HCL
• Propanoic acid, 3,3',3''-phosphinidynetris-, hydrochloride
• 3-[bis(2-carboxyethyl)phosphanyl]propanoic acid hydrochloride
• Tris(2-​carboxyethyl)​phosphine hydrochloride
• UNII-H49AAM893K
• C9H16ClO6P
• TCEP Hydrochloride (0.5M in water)
• TRIS(2-CARBOXYETHYL)PHOSPHINEHYDROCHLORIDE
• Tris(2-carboxyethyl)phosphine hydrochloride (1:1)
• SY010484
• T1656
• TCEP*HCl;TRIS(2-CARBOXYETHYL)PHOSPHINE HYDROCHLORIDE
• AKOS016008718
• PBVAJRFEEOIAGW-UHFFFAOYSA-N
• CS-W012216
• BCP27832
• tri(2-carboxyethyl)phosphine hydrochloride
• DTXSID10370367
• C-1818
• 51805-45-9
• SCHEMBL61373
• NS00074318
• M02624
• Tris(2-carboxyethyl)phosphine hydrochloride, purum, >=98.0% (C)
• Tcep hydrochloride [MI]
• 3-[bis(2-carboxyethyl)phosphanyl]propanoic acid;hydrochloride
• tris(2-carboxyethyl)phosphine-hydrochloride
• TCEP HCl;TCEP Hydrochloride;3,3',3''-Phosphinetriyltripropanoic acid hydrochloride
• Tris(2-carboxyethyl)phosphine hydrochloride, BioUltra, for electrophoresis, SDS-PAGE tested
• s4611
• TCEP-HCl
• AMY39300
• CHEMBL2047686
• 3,3',3''-Phosphinetriyltripropanoic acid HCl
• TCEP, Hydrochloride
• Tris-carboxyethylphosphine hydrochloride
• MFCD00145469
• Z1741982651
• FT-0657850
• P(CH2CH2CO2H)3.HCl
• AS-19130
• EN300-1724932
• Tris(2-carboxyethyl)phosphine hydrochloride, BioUltra, >=98% (NMR)
• HY-W011500
• M02706
• Q27279627
• Tris(2-carboxyethyl)phosphine hydrochloride, powder, >=98%
• Propanoic acid, 3,3',3''-phosphinylidynetris-, hydrochloride (1:1)
• DB-009894
• DTXCID80321402
• TCEP Hydrochloride?
• Tris-(2-carboxyethyl)-phosphine hydrochloride

• MDL： MFCD00145469
• Inchi： 1S/C9H15O6P.ClH/c10-7(11)1-4-16(5-2-8(12)13)6-3-9(14)15;/h1-6H2,(H,10,11)(H,12,13)(H,14,15);1H
• InChI Key： PBVAJRFEEOIAGW-UHFFFAOYSA-N
• SMILES： Cl.P(CCC(=O)O)(CCC(=O)O)CCC(=O)O

Computed Properties

• Exact Mass: 286.03700
• Monoisotopic Mass: 286.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 222
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.041 g/mL at 25 °C
• Melting Point: 177-184°C
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: n20/D 1.367
• PH: 7.0(aqueous solution; pH was adjusted with ammonium hydroxide)
• Solubility: H2O: 50 mg/mL
• Water Partition Coefficient: Soluble in water and methanol.
• PSA: 125.49000
• LogP: 1.69440
• Solubility: Soluble in water
• Vapor Pressure: No data available
• Merck: 9085
• Sensitiveness: Moisture Sensitive
• pka: 7.66(at 25℃)

Tris-(2-carboxyethyl)-phosphine hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：2
• Hazard Category Code： 34
• Safety Instruction： S26-S37/39-S36/37/39-S27
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R36/37/38
• HazardClass：8
• PackingGroup：II
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives

Additional information on Tris-(2-carboxyethyl)-phosphine hydrochloride

Comprehensive Guide to Tris-(2-carboxyethyl)-phosphine hydrochloride (CAS 51805-45-9): Properties, Applications, and Innovations

Tris-(2-carboxyethyl)-phosphine hydrochloride (TCEP-HCl, CAS 51805-45-9) is a water-soluble reducing agent widely recognized for its stability and efficiency in biochemical applications. As researchers increasingly focus on protein structure analysis and disulfide bond reduction, this compound has gained prominence in proteomics research and bioconjugation techniques. Unlike traditional reducing agents, TCEP-HCl maintains activity across a broad pH range (2.5-8.5), making it indispensable for mass spectrometry sample preparation and antibody-drug conjugate development.

The molecular structure of Tris-(2-carboxyethyl)-phosphine hydrochloride features three carboxyl groups that enhance its solubility, while the phosphine center provides exceptional reducing power. Recent studies highlight its superiority over dithiothreitol (DTT) in cryo-EM sample preparation, as it doesn't require oxygen-free environments. This characteristic has made TCEP-HCl particularly valuable in structural biology workflows, where researchers frequently search for "best reducing agent for protein denaturation" or "TCEP vs DTT comparison".

In pharmaceutical applications, 51805-45-9 plays a critical role in biologic drug formulation. Its ability to prevent protein aggregation without introducing volatile byproducts addresses common challenges in "monoclonal antibody stability" - a trending topic in biopharma forums. The compound's non-volatile nature also makes it preferable for automated peptide synthesis systems, aligning with industry demands for high-throughput protein engineering solutions.

Emerging applications of Tris-(2-carboxyethyl)-phosphine hydrochloride include its use in nanoparticle functionalization and biosensor development. As the scientific community explores "smart materials for diagnostics", TCEP-HCl serves as a crucial linker molecule due to its selective reduction capabilities. Recent publications demonstrate its effectiveness in quantum dot surface modification, answering frequent queries about "how to stabilize fluorescent probes" in molecular imaging studies.

The commercial availability of TCEP-HCl has expanded significantly, with manufacturers offering various purity grades (98-99%) to meet GLP compliance requirements. Storage recommendations typically suggest 2-8°C conditions in airtight containers, addressing common concerns about "long-term stability of reducing agents". Market analysis indicates growing demand in Asia-Pacific biotech hubs, particularly for recombinant protein production applications.

Quality control protocols for CAS 51805-45-9 emphasize HPLC purity verification and endotoxin testing, especially for cell culture applications. Researchers comparing "TCEP hydrochloride vs free base" should note the hydrochloride form offers better solubility for in vitro transcription systems. The compound's low odor and non-mutagenic properties make it safer than alternatives for routine lab use, contributing to its adoption in high school biochemistry experiments.

Innovative formulations combining Tris-(2-carboxyethyl)-phosphine hydrochloride with chelating agents have shown promise in metal-catalyzed oxidation prevention - a hot topic in biologic formulation stability discussions. These advances respond to frequent searches about "preventing methionine oxidation in proteins". The compound's compatibility with HPLC mobile phases further enhances its utility in analytical method development workflows.

Environmental considerations of 51805-45-9 include its biodegradability and low aquatic toxicity, making it preferable for green chemistry initiatives. This aligns with increasing searches for "eco-friendly reducing agents" in academic and industrial settings. The phosphorus content facilitates wastewater treatment through precipitation, addressing regulatory concerns in pharmaceutical manufacturing facilities.

Future research directions for TCEP-HCl explore its potential in cryopreservation media and 3D bioprinting applications. As the scientific community investigates "novel applications of phosphine derivatives", Tris-(2-carboxyethyl)-phosphine hydrochloride continues to demonstrate versatility beyond its traditional roles. Its unique combination of reducing power, water solubility, and pH stability ensures ongoing relevance in evolving life science technologies.